Cas no 1824020-11-2 (tert-butyl 3-fluoro-3-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-fluoro-3-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate
• CAS No: 1824020-11-2
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• MDL: MFCD28119168
• CID: 4626055
• PubChem ID: 118798667
• Update Time: 2025-06-11

tert-butyl 3-fluoro-3-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 3-Fluoro-3-(2-Methoxy-2-Oxoethyl)Azetidine-1-Carboxylate
• tert-butyl 3-fluoro-3-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate
• tert-Butyl3-fluoro-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate
• MFCD28119168
• 1824020-11-2
• SB51785
• WS-01683
• Methyl 2-(1-Boc-3-fluoroazetidin-3-yl)acetate
• 1-Boc-3-fluoro-3-(2-methoxy-2-oxoethyl)azetidine
• SY269236
• CS-0079936

• MDL： MFCD28119168
• Inchi： 1S/C11H18FNO4/c1-10(2,3)17-9(15)13-6-11(12,7-13)5-8(14)16-4/h5-7H2,1-4H3
• InChI Key： XZBWUBOMJUHKDN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(F)(CC(OC)=O)C1

Computed Properties

• Exact Mass: 247.12198622g/mol
• Monoisotopic Mass: 247.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl 3-fluoro-3-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate

Chemical Profile of Tert-butyl 3-fluoro-3-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate (CAS No. 1824020-11-2)

Tert-butyl 3-fluoro-3-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate, identified by its CAS number 1824020-11-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, which is known for its versatile applications in drug development due to its unique structural properties. The presence of both fluorine and methoxy functional groups in its molecular structure enhances its reactivity and potential biological activity, making it a valuable intermediate in the synthesis of bioactive molecules.

The chemical structure of tert-butyl 3-fluoro-3-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate consists of a tert-butyl ester group attached to an azetidine ring, which is further substituted with a 3-fluoro and a 3-(2-methoxy-2-oxo-ethyl) moiety. This configuration imparts specific electronic and steric characteristics that are critical for its role in medicinal chemistry. The fluorine atom, in particular, is known to modulate the pharmacokinetic properties of drugs by influencing their metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in fluorinated azetidines due to their potential as pharmacophores in the development of novel therapeutic agents. Research has demonstrated that fluorine substitution can enhance the potency and selectivity of drug candidates, making them more effective against targeted diseases. The compound tert-butyl 3-fluoro-3-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate is being explored as a key intermediate in the synthesis of small-molecule inhibitors for various therapeutic applications.

One of the most compelling aspects of this compound is its utility in the synthesis of protease inhibitors, which are critical for treating conditions such as cancer, HIV, and inflammation. The azetidine ring provides a rigid scaffold that can mimic natural amino acid residues, allowing for precise interactions with enzyme active sites. Additionally, the presence of both fluorine and methoxy groups offers opportunities for further functionalization, enabling chemists to tailor the compound's properties to specific biological targets.

Recent studies have highlighted the potential of fluorinated azetidines as antiviral agents. For instance, derivatives of this class have shown promising activity against viral proteases, which are essential for viral replication. The structural features of tert-butyl 3-fluoro-3-(2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate, including its fluorine substitution and ester functionality, make it an attractive candidate for further development into antiviral therapeutics. These findings underscore the importance of this compound in ongoing drug discovery efforts.

The synthesis of tert-butyl 3-fluoro-3-(2-methoxy-2-oxyo-propyl)azetidine-l-carboxy late involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of an azetidine precursor, which is then functionalized with fluorine and methoxy groups. The introduction of the tert-butyl ester group is achieved through esterification reactions, which are commonly conducted under mild conditions to preserve the integrity of sensitive functional groups.

The role of computational chemistry in the design and optimization of this compound cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of tert-butyl 3-fluoro -3-(2-methoxy -2 -oxo-prop yl)azetidine-l-carboxy late with biological targets, providing valuable insights into its potential therapeutic activity. These simulations have helped researchers identify key structural features that can be modified to improve binding affinity and reduce off-target effects.

In conclusion, Tert-butyl 3-fluoro -3-(z-methoxy -Z-oxo-prop yl )azetidine-l-carboxy late (CAS No. 18240₀²⁰-11-l) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for fluorinated azetidines, compounds like this one are likely to play an increasingly important role in the fight against human disease.